Cas no 1692112-52-9 (3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 1692112-52-9
• MF: C₁₃H₁₅FO₂
• MW: 222.255407571793
• CID: 6404408
• PubChem ID: 165723593
• Update Time: 2025-05-20

3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1865325
• 1692112-52-9

• Inchi： 1S/C13H15FO2/c1-7-4-5-9(14)8(6-7)10-11(12(15)16)13(10,2)3/h4-6,10-11H,1-3H3,(H,15,16)
• InChI Key： GFAIPDHRWPDROC-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1C(C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 222.10560788g/mol
• Monoisotopic Mass: 222.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1692112-52-9)

3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by its CAS number 1692112-52-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring substituted with an aromatic phenyl group and a carboxylic acid moiety. The presence of both fluoro and methyl substituents on the phenyl ring introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The structural features of 3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid contribute to its potential biological activity. The cyclopropane ring is known for its strain and rigidity, which can influence the conformational flexibility of the molecule. This rigidity may enhance binding affinity to biological targets, a critical factor in drug design. Additionally, the fluoro substituent at the 2-position of the phenyl ring is often employed in medicinal chemistry due to its ability to modulate metabolic stability and binding interactions with enzymes or receptors.

The methyl groups at the 2,2-position of the cyclopropane ring further enhance the lipophilicity of the compound, which can be advantageous for membrane permeability and oral bioavailability. These structural elements collectively contribute to the compound's potential as a pharmacophore in the development of novel therapeutic agents. Recent studies have highlighted the importance of cyclopropane derivatives in medicinal chemistry, particularly for their role in modulating enzyme inhibition and receptor binding.

In recent years, there has been growing interest in exploring the pharmacological properties of 3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid. Research has demonstrated that compounds with similar structural motifs exhibit activity against various biological targets, including kinases, G protein-coupled receptors (GPCRs), and ion channels. The fluoro and methyl substituents are particularly noteworthy, as they can fine-tune the pharmacokinetic and pharmacodynamic profiles of drug candidates.

One notable area of investigation has been the use of 3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid as a scaffold for developing small-molecule inhibitors. Studies have shown that derivatives of this compound can exhibit inhibitory activity against enzymes involved in inflammatory pathways and cancer metabolism. The cyclopropane ring's unique electronic properties may facilitate interactions with specific residues in enzyme active sites, leading to potent inhibition.

The synthesis of 3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The strained nature of the cyclopropane ring requires careful handling during synthesis to avoid decomposition or rearrangement reactions. However, advances in synthetic methodologies have enabled more efficient and scalable production of this class of compounds. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to introduce functional groups with high precision.

The potential applications of 3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science due to its unique structural properties. For instance, derivatives of this compound may exhibit herbicidal or fungicidal activity when incorporated into crop protection agents. Additionally, its molecular framework could inspire novel materials with enhanced mechanical or optical properties.

Future research directions for 3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid include further optimization of its pharmacological profile through structure-activity relationship (SAR) studies. By systematically modifying substituents on the phenyl ring or exploring alternative heterocyclic motifs, scientists can uncover new biological activities or improve existing ones. Computational modeling techniques may also play a crucial role in predicting how structural changes will affect biological interactions.

The growing body of literature on 3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid underscores its significance as a versatile building block in medicinal chemistry. Its unique combination of structural features makes it an attractive candidate for developing next-generation therapeutics targeting complex diseases such as cancer and inflammatory disorders. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of pharmaceutical innovation.